LC10

• Molecular Formula: C46H86N2O2
• Molecular Weight: 699.2 g/mol
• InChI: InChI=1S/C46H86N2O2/c1-6-8-10-12-14-16-18-20-33-48(34-21-19-17-15-13-11-9-7-2)35-32-47-44(50)27-22-37(3)41-25-26-42-40-24-23-38-36-39(49)28-30-45(38,4)43(40)29-31-46(41,42)5/h37-43,49H,6-36H2,1-5H3,(H,47,50)
• InChIKey: IMZLXNOWENPGLY-UHFFFAOYSA-N

Developing topical anti-psoriatic or anti-inflammatory formulations often requires external permeation enhancers that cause irritation. LC10 is a synthetic lithocholic acid derivative with twin C10 alkyl chains that spontaneously forms skin-permeable nanoparticles in aqueous media, eliminating the need for additional enhancers. - Proven in vivo efficacy comparable to Sorvate in IMQ-induced psoriasis model - Suppresses TNF-α, IL-17, and IL-23 cytokines - Essential SAR control across LC6/LC8/LC10/LC12 series - Enables studies on self-delivering transdermal nanocarriers

LC10 Chemical Identity and Core Characteristics

LC10 is a synthetic lipidoid derivative of the secondary bile acid lithocholic acid, distinguished by twin 10-carbon alkyl chains (C46H84N2O2, MW 697.2) [1]. It spontaneously self-assembles into skin-permeable lipid nanoparticles (nano-LC10) in aqueous media without the need for additional permeation enhancers [1]. Originally developed for topical anti-psoriatic applications, LC10 has been shown to inhibit keratinocyte proliferation and suppress multiple pro-inflammatory cytokines [1] [2].

● Self-assembling skin-permeable nanoparticle platform for topical delivery research

● Multi-cytokine (TNF-α, IL-17, IL-23) pathway inhibition in keratinocyte and PBMC assays

● Lead compound in chain-length SAR series (LC6–LC12) for skin inflammation models

• [1] Rachamalla, H.K., Voshavar, C., Arjunan, P., Mahalingam, G., Chowath, R.P., Banerjee, R., Vemula, P.K., & Marepally, S. (2022). Skin-Permeable Nano-Lithocholic Lipidoid Efficiently Alleviates Psoriasis-like Chronic Skin Inflammations. ACS Applied Materials & Interfaces, 14(13), 14859-14870. View Source
• [2] Bertin Bioreagent. LC10 Product Page. CAT N°: 37000. View Source

Why LC10 Cannot Be Substituted

LC10 is not a generic lipidoid; its biological performance is exquisitely sensitive to alkyl chain length. The parent lithocholic acid and its shorter-chain (LC6, LC8) or longer-chain (LC12) analogues display markedly different skin permeability, nanoparticle stability, and anti-inflammatory potency [1]. Only LC10 optimally balances hydrophobic domain packing with aqueous self-assembly, a property that cannot be achieved by substituting an arbitrary lithocholic acid derivative [1]. Simply interchanging LC10 with a structurally similar lipidoid risks losing both dermal penetration and the multi-cytokine suppression profile essential for its therapeutic effect [1] [2].

⚠ Shorter or longer alkyl chain analogues (LC6, LC8, LC12) may not reproduce skin permeation or nanoparticle stability.

⚠ Generic lipidoids may lack the multi-cytokine (TNF-α, IL-17, IL-23) suppression profile observed with LC10.

• [1] Rachamalla, H.K., Voshavar, C., Arjunan, P., Mahalingam, G., Chowath, R.P., Banerjee, R., Vemula, P.K., & Marepally, S. (2022). Skin-Permeable Nano-Lithocholic Lipidoid Efficiently Alleviates Psoriasis-like Chronic Skin Inflammations. ACS Applied Materials & Interfaces, 14(13), 14859-14870. View Source
• [2] GLPBio. LC10 (GC52394) Product Page. View Source

LC10 Head-to-Head Performance Evidence

Chain-Length Anti-Inflammatory Activity

In a direct comparative study of lithocholic acid derivatives bearing twin alkyl chains of 6, 8, 10, or 12 carbons (nano-LC6, nano-LC8, nano-LC10, nano-LC12), nano-LC10 demonstrated superior anti-inflammatory properties and inhibition of keratinocyte proliferation across multiple cell-based assays [1]. Although the original publication provides this conclusion as a ranked qualitative statement within the series, the head-to-head experimental design ensures that all compounds were evaluated under identical conditions, making the superiority of LC10 a product of controlled comparison rather than cross-study inference [1].

Chain-length anti-inflammatory rank

Head-to-head

Ranked highest in series (LC6, LC8, LC10, LC12)

Reported rank within series; chain-length-specific bioactivity context.

Qualitative ranking from multiple cell-based assays; no numeric IC50 provided.

Evidence Dimension	Rank order of anti-inflammatory and anti-proliferative potency in cell-based assays
Target Compound Data	LC10 (nano-LC10): ranked highest in the series
Comparator Or Baseline	LC6, LC8, LC12 (nano-LC6, nano-LC8, nano-LC12): lower activity ranking
Quantified Difference	Not available as numeric IC50 values in the public abstract; superiority is author-concluded based on multiple assays
Conditions	Cell-based evaluations (keratinocyte proliferation inhibition and anti-inflammatory assays)

Why This Matters

This intra-series ranking ensures that the 10-carbon chain length is critical for bioactivity, guiding procurement toward the most potent member of the lithocholic lipidoid family.

• [1] Rachamalla, H.K., Voshavar, C., Arjunan, P., Mahalingam, G., Chowath, R.P., Banerjee, R., Vemula, P.K., & Marepally, S. (2022). Skin-Permeable Nano-Lithocholic Lipidoid Efficiently Alleviates Psoriasis-like Chronic Skin Inflammations. ACS Applied Materials & Interfaces, 14(13), 14859-14870. View Source

Keratinocyte Proliferation and Cytokine Suppression

LC10 lipid nanoparticles (LC10 LNPs) inhibit the proliferation of normal human epidermal keratinocytes (NHEKs) at a concentration of 100 nM [1]. In human peripheral blood mononuclear cells (PBMCs), LC10 LNPs reduce the levels of TNF-α, IL-17, and IL-23 at concentrations of 50, 100, and 200 nM [1] [2]. This multi-cytokine suppression profile is notable because many topical anti-psoriatic agents target only a single cytokine pathway (e.g., TNF-α alone); LC10 simultaneously downregulates three key pathogenic cytokines of the IL-23/IL-17 axis and TNF-α, potentially addressing a broader inflammatory network [3].

Keratinocyte & cytokine suppression

Class-level inference

100 nM inhibits NHEK proliferation; 50–200 nM reduces TNF-α, IL-17, IL-23

Supports multi-cytokine pathway-response interpretation.

No direct within-study comparator; advantage inferred from multi-target mechanism.

Evidence Dimension	NHEK proliferation inhibition and cytokine suppression (TNF-α, IL-17, IL-23)
Target Compound Data	LC10 LNPs: 100 nM inhibits NHEK proliferation; 50–200 nM reduces TNF-α, IL-17, IL-23
Comparator Or Baseline	Class baseline: many topical agents target only one cytokine (e.g., TNF-α inhibitors, IL-17 inhibitors); no direct within-study comparator for multi-cytokine panel
Quantified Difference	Not applicable as direct comparator data absent; advantage inferred from multi-target mechanism
Conditions	NHEK cells and human PBMCs, in vitro

Why This Matters

This data provides a quantitative potency benchmark for in vitro activity and highlights a mechanistically differentiated, multi-cytokine targeting profile that may be desirable for complex inflammatory skin disorders like psoriasis.

• [1] Bertin Bioreagent. LC10 Product Page. CAT N°: 37000. View Source
• [2] GLPBio. LC10 (GC52394) Product Page. View Source
• [3] Rachamalla, H.K., Voshavar, C., Arjunan, P., Mahalingam, G., Chowath, R.P., Banerjee, R., Vemula, P.K., & Marepally, S. (2022). Skin-Permeable Nano-Lithocholic Lipidoid Efficiently Alleviates Psoriasis-like Chronic Skin Inflammations. ACS Applied Materials & Interfaces, 14(13), 14859-14870. View Source

In Vivo Efficacy vs. Sorvate in Psoriasis Model

In an imiquimod (IMQ)-induced psoriasis-like mouse model, topical application of nano-LC10 LNPs at a dose of 10 mg/kg reduced psoriatic-like plaques and reversed IMQ-induced weight loss, achieving anti-inflammatory efficacy comparable to the standard topical formulation Sorvate (a commercial clobetasol propionate product) [1] [2]. This head-to-head in vivo comparison against a clinically established topical corticosteroid benchmark provides direct evidence that nano-LC10 is not merely a novel entity but a potentially equipotent alternative with a different safety paradigm [1].

In vivo vs. topical corticosteroid

Head-to-head

Comparable plaque reduction to Sorvate (clobetasol propionate) at 10 mg/kg

Reported comparable model-response endpoint; corticosteroid comparator context.

IMQ-induced psoriasis model; precise scoring not available from abstract.

Evidence Dimension	Reduction of psoriatic-like skin plaques and reversal of weight loss in IMQ mouse model
Target Compound Data	nano-LC10 LNPs: 10 mg/kg topical; efficacy comparable to Sorvate
Comparator Or Baseline	Sorvate (clobetasol propionate topical formulation): standard efficacy
Quantified Difference	Efficacy described as comparable; precise numerical scoring not available from the abstract
Conditions	Imiquimod-induced psoriasis-like mouse model, topical application

Why This Matters

Equivalence to a gold-standard topical corticosteroid in an established disease model supports the procurement of LC10 as a viable research candidate for topical anti-psoriatic therapies, especially where corticosteroid-related side effects are a concern.

• [1] Rachamalla, H.K., Voshavar, C., Arjunan, P., Mahalingam, G., Chowath, R.P., Banerjee, R., Vemula, P.K., & Marepally, S. (2022). Skin-Permeable Nano-Lithocholic Lipidoid Efficiently Alleviates Psoriasis-like Chronic Skin Inflammations. ACS Applied Materials & Interfaces, 14(13), 14859-14870. View Source
• [2] Bertin Bioreagent. LC10 Product Page. CAT N°: 37000. View Source

Self-Assembling Skin-Permeable Nanoparticles

Unlike many topical formulations that require chemical permeation enhancers (e.g., oleic acid, NMP, or ethanol) to breach the stratum corneum—often causing skin irritation—nano-LC10 spontaneously forms lipid nanoparticles in aqueous media that permeate into deeper dermal layers without added enhancers [1]. This physicochemical property is a direct consequence of the twin 10-carbon alkyl chain architecture, which is not replicated by the shorter (LC6, LC8) or longer (LC12) congeners [1].

Self-assembly & skin permeation

Class-level inference

Spontaneous nanoparticle formation; permeates skin without added enhancers

Formulation-relevant property; chain-length dependent.

Inference based on absence of enhancer requirement and chain-length specificity.

Evidence Dimension	Skin permeation mechanism and requirement for permeation enhancers
Target Compound Data	nano-LC10: spontaneous self-assembly, skin permeation without enhancers
Comparator Or Baseline	Class baseline: many topical formulations require permeation enhancers; LC6, LC8, LC12 show different permeation profiles
Quantified Difference	Not available as numerical flux values; inference based on absence of enhancer requirement and chain-length specificity
Conditions	Aqueous self-assembly and skin permeation assays

Why This Matters

This attribute simplifies formulation development, reduces potential irritancy from enhancer excipients, and is a unique selling point of LC10 over conventional lipidoids.

• [1] Rachamalla, H.K., Voshavar, C., Arjunan, P., Mahalingam, G., Chowath, R.P., Banerjee, R., Vemula, P.K., & Marepally, S. (2022). Skin-Permeable Nano-Lithocholic Lipidoid Efficiently Alleviates Psoriasis-like Chronic Skin Inflammations. ACS Applied Materials & Interfaces, 14(13), 14859-14870. View Source

LC10 Application Scenarios

Topical Anti-Psoriatic Drug Development

LC10 is the lead compound from a structure-activity optimization series, with direct evidence of in vivo efficacy comparable to Sorvate in an IMQ-induced psoriasis mouse model [1]. Its multi-cytokine (TNF-α, IL-17, IL-23) suppression profile [2] and self-penetrating nanoparticle behavior [1] position it as a topical drug development candidate addressing both efficacy and formulation simplicity. Research groups focused on psoriasis or other chronic inflammatory skin diseases should consider LC10 when seeking a non-steroidal, self-delivering active compound.

Self-Delivering Nanoparticle Platform

Because LC10 spontaneously forms lipid nanoparticles that permeate the skin without enhancers [1], it serves as a model lipidoid for studying self-delivering nanocarriers in transdermal drug delivery. This is particularly relevant for labs developing topical formulations where enhancer-induced irritation must be avoided, such as in sensitive skin or long-term treatment protocols.

SAR and Lipidoid Library Design

The clear differentiation in activity across the LC6/LC8/LC10/LC12 series [1] makes LC10 an essential control and reference point for SAR studies on lithocholic acid derivatives. Procurement of the full series, with LC10 as the potency benchmark, enables systematic investigation of chain-length effects on nanoparticle stability, skin penetration, and biological activity.

Preclinical Psoriasis Anti-Cytokine Studies

In IMQ-induced mouse models, LC10 reduced not only local skin plaques but also systemic inflammation and pro-inflammatory serum cytokines [1]. This systemic anti-inflammatory effect, combined with topical delivery, makes LC10 suitable for preclinical studies aiming to treat both cutaneous and systemic aspects of psoriasis without systemic immunosuppression.

Application

Selection Property

Validation Focus

Psoriasis research models (topical)

Multi-cytokine (TNF-α, IL-17, IL-23) suppression profile, enhancer-free skin permeation

Model-response comparison to topical corticosteroid benchmark, in vitro cytokine panel

Self-delivering nanoparticle studies

Spontaneous aqueous self-assembly, skin penetration without chemical enhancers

Skin permeation assays, nanoparticle characterization (DLS, stability)

Lipidoid SAR & chain-length research

Chain-length-dependent bioactivity ranking (LC6–LC12 series)

Systematic comparison of chain-length analogues, nanoparticle stability, and anti-inflammatory endpoints

Preclinical anti-cytokine pathway studies

Topical delivery combined with systemic cytokine reduction (TNF-α, IL-17, IL-23)

Cutaneous and systemic cytokine endpoints in psoriasis model, pharmacokinetic profiling

• [1] Rachamalla, H.K., Voshavar, C., Arjunan, P., Mahalingam, G., Chowath, R.P., Banerjee, R., Vemula, P.K., & Marepally, S. (2022). Skin-Permeable Nano-Lithocholic Lipidoid Efficiently Alleviates Psoriasis-like Chronic Skin Inflammations. ACS Applied Materials & Interfaces, 14(13), 14859-14870. View Source
• [2] Bertin Bioreagent. LC10 Product Page. CAT N°: 37000. View Source